5'-Thymidylic acid, disodium salt
Overview
Description
5’-Thymidylic acid, disodium salt, also known as Thymidine-5’-monophosphate disodium salt, is a paramount biomedical compound . It plays the role of a nucleotide analog . The molecular formula is C10H13N2Na2O8P and the molecular weight is 366.17 g/mol .
Synthesis Analysis
5’-Thymidylic acid (dTMP) is formed via methylation of dUMP by thymidylate synthase . It is further phosphorylated by thymidine kinase (TK) to form dTDP during nucleic acid synthesis .Molecular Structure Analysis
The IUPAC name of 5’-Thymidylic acid, disodium salt is disodium; [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl phosphate . The InChI and SMILES strings provide a detailed view of the molecule’s structure .Chemical Reactions Analysis
Thymidine monophosphate (TMP), also known as thymidylic acid, is a nucleotide that is used as a monomer in DNA . It is an ester of phosphoric acid with the nucleoside thymidine . TMP consists of a phosphate group, the pentose sugar deoxyribose, and the nucleobase thymine .Physical and Chemical Properties Analysis
The molecular formula of 5’-Thymidylic acid, disodium salt is C10H13N2Na2O8P . The molecular weight is 366.17 g/mol . The compound is a crystalline solid .Scientific Research Applications
Infrared Spectra and Tautomeric Structure Studies
5'-Thymidylic acid, disodium salt, has been involved in the study of the infrared spectra and tautomeric structures of nucleosides and nucleotides. For instance, research has shown that thymidine exists in the diketo form in deuterium oxide solution, highlighting its structural characteristics (Miles, 1958).
Role in Thymidylate Synthase Inhibition for Cancer Chemotherapy
5'-Thymidylic acid, as a precursor for DNA biosynthesis, plays a crucial role in the study of thymidylate synthase (TS), a key enzyme targeted in cancer chemotherapy. TS is essential in the synthesis of 2'-deoxythymidine-5'-monophosphate, making it a significant focus in the development of cancer treatments (Rose, Farrell, & Schmitz, 2002).
Research in Non-Small Cell Lung Cancer
Significant research has been conducted on the role of thymidylate synthase and its inhibitors, particularly in the context of non-small cell lung cancer (NSCLC). This includes studies on the effectiveness and side effects of TS inhibitors, with a focus on therapeutic applications (Lu & Zhang, 2016).
Anticancer Agents Development
This compound, contributes to the development of anticancer agents targeting thymidylate synthase. Research has focused on novel inhibitors of TS, exploring their potential in cancer treatment strategies (Chu, Callender, Farrell, & Schmitz, 2003).
Raman Scattering Studies
The compound is also used in Raman scattering studies to understand nucleotide orientations and interactions, providing valuable insights for DNA and RNA research (Ueda, Ushizawa, & Tsuboi, 1993).
Role in Sperm Motility and Fertility Research
Studies have utilized 5'-Thymidylic acid in exploring the effects of nucleotides on sperm motility and fertility, particularly in avian species. This research provides insights into reproductive biology and potential applications in artificial insemination (Esashi, Suzuki, & Sahashi, 1967).
Drug Interaction Studies in Colon Cancer
5'-Thymidylic acid's role in drug interactions, particularly in colon cancer treatment, has been a subject of study. Its interactions with drugs like oxaliplatin and SN38 have been evaluated to optimize cancer treatment strategies (Raymond et al., 2002).
High-Performance Affinity Chromatography
The compound has been utilized in high-performance affinity chromatography, demonstrating its usefulness in separating adenine oligomers and exploring nucleotide interactions (Goss, Bard, & Jarrett, 1990).
Prognostic Significance in Bladder Carcinoma
Research on 5'-Thymidylic acid includes its prognostic significance in bladder carcinoma, especially in relation to thymidylate synthase activity and tumor response to treatments like 5-fluorouracil (Mizutani et al., 2001).
Synthesis and Properties Studies
5'-Thymidylic acid has been involved in the synthesis and properties studies of various thymidine derivatives, contributing to the broader understanding of nucleotide chemistry (Sekine, Hamaoki, & Hata, 1981).
Mechanism of Action
Target of Action
5’-Thymidylic Acid Disodium Salt, also known as Thymidine-5’-Monophosphate Disodium Salt, primarily targets several enzymes including Thymidylate kinase and Thymidylate synthase . These enzymes play crucial roles in DNA synthesis and cellular growth .
Mode of Action
The compound interacts with its targets by serving as a substrate for these enzymes. For instance, Thymidylate kinase catalyzes the phosphorylation of thymidine monophosphate (TMP) to thymidine diphosphate (TDP), an essential step in DNA synthesis .
Biochemical Pathways
5’-Thymidylic Acid Disodium Salt is situated at the junction of both de novo and salvage pathways of deoxythymidine triphosphate (dTTP) synthesis . It is essential for DNA synthesis and cellular growth . The compound has a broad specificity for nucleoside triphosphates, being highly active with ATP or dATP as phosphate donors .
Pharmacokinetics
It’s known that the compound has been used as a standard for the quantification of metabolites from plasma and tumor interstitial fluid using liquid chromatography-mass spectrometry analysis (lc/ms) .
Result of Action
The molecular and cellular effects of the compound’s action are primarily related to its role in DNA synthesis. By serving as a substrate for key enzymes in the DNA synthesis pathway, it contributes to cellular growth and proliferation .
Safety and Hazards
Future Directions
The distribution pattern of the TPAN content and level of the individual nucleotides were significantly different among the selected regions . This result showed that TPAN better reflects the level of total potential nucleosides in Chinese breast milk rather than 5’-MNT in free form . In addition, results revealed a large variation of TPAN levels in Chinese breast milk across six regions, so that the median value may not be the optimal fortification level of TPAN for Chinese infant populations .
Biochemical Analysis
Biochemical Properties
5’-Thymidylic Acid Disodium Salt plays a crucial role in biochemical reactions. It is formed via methylation of deoxyuridine monophosphate (dUMP) by the enzyme thymidylate synthase . It interacts with various enzymes and proteins, including thymidylate kinase and thymidylate synthase, which are involved in its synthesis . The nature of these interactions is primarily enzymatic, facilitating the conversion of dUMP to dTMP .
Cellular Effects
The 5’-Thymidylic Acid Disodium Salt influences cell function by participating in DNA synthesis, which is essential for cell growth and division . It can impact cell signaling pathways, gene expression, and cellular metabolism by contributing to the pool of nucleotides available for these processes .
Molecular Mechanism
At the molecular level, 5’-Thymidylic Acid Disodium Salt exerts its effects through binding interactions with biomolecules and enzymes. It is further phosphorylated by thymidine kinase to form dTDP during nucleic acid synthesis . This process involves enzyme activation
Properties
IUPAC Name |
disodium;[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N2O8P.2Na/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(20-8)4-19-21(16,17)18;;/h3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18);;/q;2*+1/p-2/t6-,7+,8+;;/m0../s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGSQMPPRYZYDFV-ZJWYQBPBSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)([O-])[O-])O.[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)([O-])[O-])O.[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N2Na2O8P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33430-62-5, 75652-49-2 | |
Record name | 5'-Thymidylic acid, disodium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033430625 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Thymidine 5'-monophosphate sodium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0075652492 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5'-Thymidylic acid, disodium salt | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.820 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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